Cas no 1936718-62-5 (methyl 4-amino-2,3-dimethylpentanoate)

• Product Name: methyl 4-amino-2,3-dimethylpentanoate
• CAS No: 1936718-62-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5247364
• Update Time: 2025-05-20

methyl 4-amino-2,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-amino-2,3-dimethyl-, methyl ester
• methyl 4-amino-2,3-dimethylpentanoate

• Inchi： 1S/C8H17NO2/c1-5(7(3)9)6(2)8(10)11-4/h5-7H,9H2,1-4H3
• InChI Key： ICSTUHJNCOWECF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)C(C)C(N)C

Additional information on methyl 4-amino-2,3-dimethylpentanoate

Methyl 4-Amino-2,3-Dimethylpentanoate: A Comprehensive Overview

Methyl 4-amino-2,3-dimethylpentanoate (CAS No. 1936718-62-5) is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound is characterized by its unique structure, which includes a pentanoate backbone with methyl substituents at positions 2 and 3, and an amino group at position 4. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of methyl 4-amino-2,3-dimethylpentanoate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to undergo both nucleophilic and electrophilic reactions has made it a valuable intermediate in organic synthesis.

The synthesis of methyl 4-amino-2,3-dimethylpentanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. Advanced techniques such as enantioselective synthesis have been employed to produce enantiopure forms of this compound, which are essential for pharmacological studies. The use of catalysts and green chemistry principles has also been reported in recent research to enhance the efficiency and sustainability of the synthesis process.

In terms of applications, methyl 4-amino-2,3-dimethylpentanoate has found significant use in the pharmaceutical industry as a precursor for drug development. Its amino group allows for the formation of peptide bonds, making it a valuable building block in the construction of complex molecules. Additionally, its methyl groups provide stability and enhance solubility properties, which are critical for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic properties of methyl 4-amino-2,3-dimethylpentanoate more accurately. Molecular docking studies have revealed potential interactions with key biological targets, providing insights into its therapeutic potential. These findings have paved the way for further exploration into its role as a lead compound in drug discovery programs.

The chemical stability and reactivity of methyl 4-amino-2,3-dimethylpentanoate make it an ideal candidate for various industrial applications as well. Its use in agrochemicals and specialty chemicals has been documented in recent literature, showcasing its versatility across different sectors. The compound's ability to undergo ring-opening reactions has also been leveraged in polymer chemistry to develop novel materials with tailored properties.

In conclusion, methyl 4-amino-2,3-dimethylpentanoate (CAS No. 1936718-62-5) is a multifaceted compound with immense potential in both academic research and industrial applications. Its unique structure and reactivity continue to drive innovative solutions across diverse fields, making it a subject of ongoing interest for scientists worldwide.